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Compound Focus: Dodemorph acetate

CAS No.: 31717-87-0

Cat. No.: S569962

Dodemorph Acetate: Properties and Applications

Dodemorph acetate is a systemic fungicide with both protective and curative action. Its primary mode of
action is the inhibition of sterol biosynthesis in fungal membranes, which is crucial for their structure and

function. It is classified by the Fungicide Resistance Action Committee (FRAC) in Group 5 [1].

The diagram below illustrates its fungicidal action and the plant's immune response.
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Table 1: Basic Chemical and Formulation Profile of Dodemorph Acetate

Property Description

IUPAC Name 4-cyclododecyl-2,6-dimethylmorpholine [1]

Molecular Formula C1sH3sNO [1]

Mode of Action Systemic fungicide; inhibits sterol biosynthesis (FRAC Code 5) [1]
Primary Target Powdery mildews (Erysiphales) [1]

Common Formulations Emulsifiable concentrates (e.g., 40% EC as in Meltatox) [2] [3] [1]
Example Products Meltatox, Milban, Cyclomorph [1]

Table 2: Application Spectrum and Efficacy in Ornamentals
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Parameter Details

Key Application Control of powdery mildew on greenhouse and field-grown roses; high
efficacy reported [1].

Other Targets Demonstrated activity against Botrytis cinerea and other filamentous
fungi [4].

Formulation Types Liquid, Wettable Powder (WP), Granules [2]

Common Modes of Foliar spray, soil treatment, seed treatment [2]

Application

Experimental Protocols

Protocol for In Vitro Antifungal Efficacy Testing

This protocol outlines the method for determining the effective dose (EDso) of dodemorph acetate against

fungal pathogens, adapted from published research [4].

¢ Objective: To assess the radial growth inhibition of a target fungus (e.g., Botrytis cinerea) on
dodemorph-amended agar medium.
e Materials:
o Potato Dextrose Agar (PDA)
Acetone stock solution of pure dodemorph acetate
Fungal isolate (e.g., B. cinerea)
Sterile Petri dishes
e Procedure:

o Prepare a concentrated stock solution of dodemorph acetate in acetone.

o Incorporate the stock solution into molten, cooled PDA to achieve a series of desired
concentrations (e.g., 0, 1, 5, 10, 50 mg/L). For the control plate, add an equivalent volume of
acetone only.

o Pour the amended agar into Petri dishes and allow it to solidify.

o Inoculate the center of each plate with a mycelial plug (5 mm diameter) from the actively

o

[¢]

[¢]

growing margin of the fungal culture.
o Incubate plates at the optimal temperature for the fungus (e.g., 25°C £ 2°C) until the fungus in
the control plate has nearly reached the edge.
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o Measure the diameter of fungal growth in each plate. Calculate the percentage of growth
inhibition relative to the control.

o Use statistical software to plot dose-response curves and calculate the EDso value (the effective
dose that causes 50% growth inhibition).

Protocol for Assessing Stereospecific Activity and Synergy

Dodemorph exists as diastereomers (cis- and trans-forms), and their ratio can influence antifungal

performance [4]. This protocol describes testing their individual and joint action.

¢ Objective: To evaluate the comparative toxicity and potential synergy between the cis- and trans-
diastereomers of dodemorph.
e Materials:
o Isolated cis- and trans-diastereomers of dodemorph (purified via column chromatography) [4].
o Test fungi and culture media as in Protocol 1.
e Procedure:
o Follow Protocol 1 to determine the EDso for the isolated cis-diastereomer, the trans-
diastereomer, and a 1:1 mixture of both.
o Calculate the Comparative Toxicity Index (Co.T.l.) using the formula [4]:
= Co.T.l. = (1/F) I ((a/C) + (bIT))
= Where F is the EDso of the mixture, C and T are the EDso values of the cis- and trans-
forms alone, and a and b are their weight ratios in the mixture.
o Interpretation: A Co.T.l. value greater than 1 indicates a synergistic effect, meaning the mixture
is more effective than predicted by the individual activities.

Resistance Management and Integrated Strategies

With dodemorph belonging to FRAC Group 5, the risk of resistance development is a concern.

¢ Documented Resistance: A dodemorph-acetate-resistant strain of the biocontrol fungus Sporothrix
flocculosa was developed in a laboratory setting, demonstrating that resistance can occur [3].
¢ Integrated Pest Management (IPM):
o Rotation: Rotate dodemorph with fungicides from different FRAC groups (e.g., benzimidazoles,
triazoles) with distinct modes of action to reduce selection pressure [4] [1].
o Combination with Biocontrol: The use of the laboratory-developed resistant strain of S.
flocculosa shows promise for use in combination with dodemorph in an integrated control
program for rose powdery mildew, as the wild-type biocontrol agent is inhibited by the fungicide

[3].
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Critical Regulatory and Safety Notes

¢ EU Regulatory Status: Dodemorph is not approved for use according to EC Regulation 1107/2009
[1]. Any experimental or practical use must be in compliance with local regulations.

¢ Toxicology Profile: It has a low toxicity to mammals but shows moderate toxicity to bees, fish, and
aquatic invertebrates. Some data suggest it is a possible reproduction/developmental toxin and
irritant [1].

e Environmental Fate: Dodemorph is moderately persistent in soil (typical aerobic soil DTso of 41
days) and has a high log P (4.6), indicating a potential to bind to soil organic matter and low leaching
potential to groundwater [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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